Cas no 923587-76-2 (Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-)
923587-76-2 structure
Product Name:Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-
CAS No:923587-76-2
MF:C10H20N2O4
MW:232.276803016663
CID:736610
PubChem ID:71445658
Update Time:2025-04-19
Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-
- (2S)-2-[amino-[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoic acid
- 923587-76-2
- DTXSID30854174
- (2S)-2-{1-[(2S)-1-Ethoxy-1-oxopentan-2-yl]hydrazinyl}propanoic acid
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- Inchi: 1S/C10H20N2O4/c1-4-6-8(10(15)16-5-2)12(11)7(3)9(13)14/h7-8H,4-6,11H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
- InChI Key: WQQMBWSAFCUEIS-YUMQZZPRSA-N
- SMILES: O(CC)C([C@H](CCC)N([C@H](C(=O)O)C)N)=O
Computed Properties
- Exact Mass: 232.14230712g/mol
- Monoisotopic Mass: 232.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 92.9Ų
Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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